12-Hydroxy-N-{2-[(2-hydroxyethyl)amino]ethyl}octadecanamide

• CAS No.: 138863-13-5
• Molecular Formula: C22H46N2O3
• Molecular Weight: 386.6 g/mol
• IUPAC Name: 12-hydroxy-N-[2-(2-hydroxyethylamino)ethyl]octadecanamide
• InChI: InChI=1S/C22H46N2O3/c1-2-3-4-11-14-21(26)15-12-9-7-5-6-8-10-13-16-22(27)24-18-17-23-19-20-25/h21,23,25-26H,2-20H2,1H3,(H,24,27)
• InChI Key: CRFNFAYZFJGVGL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CCCCCCCCCCC(=O)NCCNCCO)O

Description

12-Hydroxy-N-{2-[(2-hydroxyethyl)amino]ethyl}octadecanamide is a useful research compound. Its molecular formula is C22H46N2O3 and its molecular weight is 386.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 30-ml two-necked flask equipped with a stirrer and dropping funnel was charged with 2.08 g (20 mmol) of aminoethylaminoethanol and 0.054 g (1 mmol) of sodium methoxide. While heating and stirring the contents at 80° C. in an N2 atmosphere, a solution of 3.29 g (10 mmol) of ethyl 12-hydroxystearate in 10 ml of THF was added dropwise over 2 hours. The resultant mixture was stirred further for 13 hours at 80° C. under reduced pressure. After completion of the reaction, the reaction mixture was poured into 500 ml of water, and precipitate formed was purified by flash column chromatography on silica gel, thereby obtaining 2.85 g (yield: 74%) of the title compound (IIf-1).